Cas no 1806823-26-6 (5-(Difluoromethyl)-2,4-dihydroxy-3-methylpyridine)

• Product Name: 5-(Difluoromethyl)-2,4-dihydroxy-3-methylpyridine
• CAS No: 1806823-26-6
• MF: C₇H₇F₂NO₂
• MW: 175.132788896561
• CID: 4917948
• Update Time: 2025-06-11

5-(Difluoromethyl)-2,4-dihydroxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2,4-dihydroxy-3-methylpyridine

• Inchi： 1S/C7H7F2NO2/c1-3-5(11)4(6(8)9)2-10-7(3)12/h2,6H,1H3,(H2,10,11,12)
• InChI Key： DGPXKBJEMKZBRB-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(C)=C1O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 281
• XLogP3: 0.1
• Topological Polar Surface Area: 49.3

Additional information on 5-(Difluoromethyl)-2,4-dihydroxy-3-methylpyridine

Recent Advances in the Study of 5-(Difluoromethyl)-2,4-dihydroxy-3-methylpyridine (CAS: 1806823-26-6)

5-(Difluoromethyl)-2,4-dihydroxy-3-methylpyridine (CAS: 1806823-26-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic pyridine derivative, characterized by its difluoromethyl and hydroxyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of enzyme inhibition and drug development.

The synthesis of 5-(Difluoromethyl)-2,4-dihydroxy-3-methylpyridine has been optimized to improve yield and purity, with recent reports highlighting novel catalytic methods and green chemistry approaches. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. These advancements have facilitated further exploration of its biological properties and potential applications.

In vitro and in vivo studies have demonstrated that 5-(Difluoromethyl)-2,4-dihydroxy-3-methylpyridine exhibits potent inhibitory activity against specific enzymes involved in metabolic pathways. For instance, it has been shown to target key enzymes in the biosynthesis of essential metabolites, making it a candidate for the development of novel antimicrobial and anticancer agents. The compound's unique difluoromethyl group is believed to enhance its binding affinity and metabolic stability, contributing to its efficacy.

Recent research has also explored the compound's mechanism of action at the molecular level. Structural biology studies, including X-ray crystallography and molecular docking simulations, have provided insights into its interactions with target proteins. These findings have been instrumental in designing derivatives with improved pharmacological properties, such as increased selectivity and reduced off-target effects.

Despite these promising results, challenges remain in the clinical translation of 5-(Difluoromethyl)-2,4-dihydroxy-3-methylpyridine. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through further preclinical studies. However, the compound's versatility and potential for modification make it a valuable scaffold for future drug discovery efforts.

In conclusion, 5-(Difluoromethyl)-2,4-dihydroxy-3-methylpyridine (CAS: 1806823-26-6) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and biological activity underscore its potential as a lead compound for therapeutic development. Continued research into its synthesis, mechanism, and applications will likely yield significant advancements in the field.